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Compound of Interest

Compound Name: NT1 Purpurin

Cat. No.: B033713

This document provides immediate and essential safety, handling, and disposal information for
NT1 Purpurin (CAS 81-54-9), a trihydroxyanthraquinone. The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Safety Data

NT1 Purpurin is classified as a hazardous substance. It is a skin and eye irritant and may
cause respiratory irritation.[1][2][3][4] All personnel must review the following safety data and
the full Safety Data Sheet (SDS) before handling this chemical.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b033713?utm_src=pdf-interest
https://www.benchchem.com/product/b033713?utm_src=pdf-body
https://www.benchchem.com/product/b033713?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/11752m.pdf
https://www.echemi.com/sds/purpurin-pid_Rock26547.html
https://www.sigmaaldrich.com/US/en/sds/sial/229148?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC211990250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Source

GHS Classification

Skin Irritation (Category 2),
Serious Eye Irritation
(Category 2A), Specific Target
Organ Toxicity - Single
Exposure (Category 3)

[1]021[4]

Signal Word

Warning

[11(21[4]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[1](21[3]

CAS Number 81-54-9 [1]

Molecular Formula C14HsOs

Molecular Weight 256.22 g/mol [5]
Orange to red crystalline

Appearance solid/needles or brown-red to [5]
brown powder.

Melting Point 253-259 °C (487.4-498.2 °F) [5]
Soluble in alcohol, ether, and
boiling alum solution. Slightly

N soluble in DMSO and
Solubility [5]

methanol. Insoluble in hexane
and does not mix well with

water.

Toxicity Data

Oral TDLo (Rat): 312 g/kg/74W

(continuous). Intraperitoneal
LD >500 mg/kg (mouse).

[1]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment

must be worn at all times when handling NT1 Purpurin.

Protection Type

Specific Requirement

Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against dust particles
and splashes causing serious

eye irritation.[2][5]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Lab

coat and closed-toe shoes.

Prevents skin contact which
can cause irritation.[2][3]
Contaminated clothing must be
removed and washed before
reuse.[2][5]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved dust
respirator is required if dust is
generated or during spill

cleanup.

Mitigates the risk of respiratory
tract irritation from inhaling
dust.[1][2][5]

Critical Note: Contact lenses should not be worn when handling this chemical as they can

absorb and concentrate irritants.[5]

Standard Operating and Handling Protocol

This protocol outlines the procedural steps for the safe handling of NT1 Purpurin from receipt

to use.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b033713?utm_src=pdf-body
https://www.echemi.com/sds/purpurin-pid_Rock26547.html
https://datasheets.scbt.com/sc-205822.pdf
https://www.echemi.com/sds/purpurin-pid_Rock26547.html
https://www.sigmaaldrich.com/US/en/sds/sial/229148?userType=undefined
https://www.echemi.com/sds/purpurin-pid_Rock26547.html
https://datasheets.scbt.com/sc-205822.pdf
https://cdn.caymanchem.com/cdn/msds/11752m.pdf
https://www.echemi.com/sds/purpurin-pid_Rock26547.html
https://datasheets.scbt.com/sc-205822.pdf
https://datasheets.scbt.com/sc-205822.pdf
https://www.benchchem.com/product/b033713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Review SDS

Don PPE

Prepare Fume Hood

Begin Work

g Phase

Weigh Solid Purpurin

Dissolve in Solvent
Perform Experiment

Experiment Complete

Post—Exper;ment Phase

Decontaminate Surfaces

l

Segregate Waste

l

Doff PPE

:

Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of NT1 Purpurin.
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Procedural Steps:

e Preparation:

[e]

Thoroughly review the Safety Data Sheet (SDS).

o

Put on all required PPE as specified in Section 2.

[¢]

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

[¢]

Keep an emergency spill kit readily accessible.
e Handling:

o Conduct all manipulations of solid NT1 Purpurin, such as weighing, inside a chemical
fume hood to avoid dust inhalation.[6]

o Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[5]
o When dissolving, add the solvent to the solid slowly to prevent splashing.

o Keep containers securely sealed when not in use.[5]

o Do not eat, drink, or smoke in the handling area.[5]

e Post-Experiment Cleanup:

[¢]

Decontaminate all work surfaces and equipment after use.

[¢]

Segregate waste materials as described in the Disposal Plan (Section 4).

Remove PPE in the correct order to avoid cross-contamination.

[e]

o

Wash hands thoroughly with soap and water after handling is complete.[5]

Emergency and Disposal Plans

Immediate and proper response to emergencies and spills is critical. All personnel must be
familiar with these procedures.
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Emergency First Aid:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][3]

« If on Skin: Immediately wash the affected area with plenty of soap and water.[2][3] Remove
contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get medical help.

[2]

 If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention from an ophthalmologist.[2][3]

 If Swallowed: Immediately make the victim drink water. Do not induce vomiting. Seek
immediate medical attention.[3]

Spill Response Plan:
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Caption: NT1 Purpurin Spill Response Logic.

¢ Minor Spills:

o Alert personnel in the immediate area.
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o Wearing appropriate PPE (including a dust respirator), clean up the spill using dry
methods (e.g., sweeping, vacuuming with an explosion-proof vacuum) to avoid generating
dust.[5]

o Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[5]
e Major Spills:

o Evacuate the area immediately.

o Alert emergency responders and inform them of the location and nature of the hazard.[5]

o Control personal contact by wearing appropriate protective clothing.[5]

Disposal Plan:

NT1 Purpurin and any materials contaminated with it must be treated as hazardous waste.

e Segregation: Do not dispose of with household or general laboratory garbage. Do not allow
the product to reach any sewage system.[1]

o Containment: Collect all waste (solid purpurin, contaminated PPE, cleanup materials) in a
suitable, closed, and clearly labeled hazardous waste container.[2]

» Disposal: Arrange for disposal through your institution's Environmental Health & Safety
(EHS) office or a licensed hazardous waste disposal contractor, in accordance with all local,
state, and federal regulations.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
NT1 Purpurin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033713#personal-protective-equipment-for-handling-
ntl-purpurin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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